(R)-BRD3731

• Molecular Formula: C24H31N3O
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C24H31N3O/c1-22(2,3)12-17-20-21(27-26-17)25-16-13-23(4,5)14-18(28)19(16)24(20,6)15-10-8-7-9-11-15/h7-11H,12-14H2,1-6H3,(H2,25,26,27)/t24-/m0/s1
• InChIKey: YZRXTIGAQRIAEX-DEOSSOPVSA-N

(R)-BRD3731: GSK3 Inhibitor Overview

(R)-BRD3731 is a synthetic small-molecule inhibitor of the glycogen synthase kinase 3 (GSK3) family, specifically described as compound example 273 in patent US20160375006A1 [1]. It functions as an ATP-competitive antagonist of both GSK3 paralogs, GSK3α and GSK3β . The compound is an (R)-enantiomer with a molecular formula of C24H31N3O and a molecular weight of 377.52 g/mol . In vitro, (R)-BRD3731 inhibits GSK3β with an IC50 of 1.05 μM and GSK3α with an IC50 of 6.7 μM, establishing it as a micromolar-range inhibitor with approximately 6.4-fold selectivity for the β isoform over the α isoform [1]. This compound is supplied for research use only and is intended for studying GSK3-mediated signaling pathways .

GSK3-mediated signaling pathway studies

Isoform-selectivity research workflow (GSK3β vs. GSK3α)

Partial target modulation without full pathway suppression

Patent-defined (R)-enantiomer for reproducible research

• [1] Wagner FF, Benajiba L, Campbell AJ, Weïwer M, et al. Uses of paralog-selective inhibitors of gsk3 kinases. US Patent Application US20160375006A1. Published September 8, 2016. View Source

Why (R)-BRD3731 Cannot Be Substituted

Generic substitution of GSK3 inhibitors is not scientifically valid due to substantial differences in potency, paralog selectivity, and binding modes. The GSK3 inhibitor landscape includes compounds with widely varying IC50 values, ranging from low nanomolar (e.g., CHIR99021) to high micromolar concentrations . (R)-BRD3731's potency of 1.05 μM for GSK3β represents a specific, moderate level of inhibition that can be advantageous in cellular assays where complete target ablation is detrimental or where pathway modulation rather than full suppression is required. Furthermore, its 6.4-fold selectivity for GSK3β over GSK3α provides a unique tool for studying isoform-specific functions, as many commonly used GSK3 inhibitors are either dual-specific or possess different selectivity profiles . Swapping (R)-BRD3731 for a more potent inhibitor without adjusting the concentration can lead to drastically different cellular responses, including unintended activation of the Wnt/β-catenin pathway [1], thereby invalidating experimental comparisons and compromising data reproducibility.

Potency A more potent dual GSK3 inhibitor may hyperactivate Wnt signaling and shift cellular phenotypes, invalidating pathway-modulation readouts.

Selectivity Paralog-selectivity profile (β-favoring) may not transfer; pan-GSK3 inhibition obscures isoform-specific functional dissection.

Identity Racemic mixtures or non-patent-defined GSK3 inhibitors lack the defined (R)-stereochemistry and literature provenance of BRD3731.

• [1] Wagner FF, Benajiba L, Campbell AJ, Weïwer M, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018 Mar 7;10(431). PMID: 29515000. View Source

(R)-BRD3731 Evidence vs. Comparators

GSK3β Potency Compared to CHIR99021

(R)-BRD3731 inhibits GSK3β with an IC50 of 1.05 μM (1050 nM) , while the commonly used GSK3 inhibitor CHIR99021 exhibits an IC50 of 6.7 nM against the same target . This represents a 157-fold difference in potency, with CHIR99021 being substantially more potent. This quantitative disparity highlights that (R)-BRD3731 is a significantly weaker inhibitor, which can be strategically used when only a partial or moderate inhibition of GSK3β is required to avoid potential toxicity or pathway hyperactivation associated with complete target suppression.

GSK3β potency vs. CHIR99021

Cross-study comparable

(R)-BRD3731 GSK3β IC50: 1.05 μM (1050 nM)
CHIR99021 GSK3β IC50: 6.7 nM
Approx. 157-fold less potent

Defines partial pathway modulation tool vs. complete inhibition reference.

Recombinant human GSK3β enzyme assay conditions apply.

Evidence Dimension	In vitro potency against GSK3β (IC50)
Target Compound Data	1.05 μM (1050 nM)
Comparator Or Baseline	CHIR99021: 6.7 nM
Quantified Difference	Approximately 157-fold less potent than CHIR99021
Conditions	Recombinant human GSK3β enzyme assay

Why This Matters

This matters for scientific selection as it defines (R)-BRD3731 as a tool for partial pathway modulation, whereas CHIR99021 is used for complete target inhibition, guiding the choice of compound based on the required degree of target engagement.

GSK3β Paralog Selectivity

For applications requiring distinction between the two GSK3 paralogs, (R)-BRD3731 offers a defined selectivity profile. It inhibits GSK3β with an IC50 of 1.05 μM and GSK3α with an IC50 of 6.7 μM, resulting in a calculated 6.4-fold selectivity for the β isoform . This contrasts with potent dual inhibitors like CHIR99021, which have a narrower selectivity window (e.g., IC50 values of 6.7 nM for GSK3β and 10 nM for GSK3α, a 1.5-fold difference) , and with highly selective paralog-specific inhibitors developed in the same patent family, such as BRD0705 (GSK3α-selective) [1]. (R)-BRD3731's moderate selectivity provides a unique intermediate phenotype for experiments where complete paralog discrimination is not the primary goal.

GSK3β paralog selectivity

Cross-study comparable

Selectivity ratio (β/α): 6.4-fold
(IC50 GSK3α 6.7 μM / GSK3β 1.05 μM)
CHIR99021: 1.5-fold (10 nM / 6.7 nM)

Supports isoform-biased pathway dissection; intermediate selectivity profile.

Recombinant human kinase assays; BRD0705 used as GSK3α reference.

Evidence Dimension	Selectivity for GSK3β over GSK3α (ratio of IC50 values)
Target Compound Data	6.4-fold (IC50 GSK3α / IC50 GSK3β = 6.7 μM / 1.05 μM)
Comparator Or Baseline	CHIR99021: 1.5-fold (10 nM / 6.7 nM) ; BRD0705: GSK3α-selective [1]
Quantified Difference	(R)-BRD3731's selectivity ratio is approximately 4.3 times larger than that of CHIR99021.
Conditions	Recombinant human GSK3α and GSK3β enzyme assays

Why This Matters

This matters for procurement as it positions (R)-BRD3731 as a specific tool for studying GSK3β-mediated functions with a reduced but not eliminated impact on GSK3α, filling a niche between dual and highly selective paralog inhibitors.

• [1] Wagner FF, Benajiba L, Campbell AJ, Weïwer M, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018 Mar 7;10(431). PMID: 29515000. View Source

Chemical Identity and Patent Origin

The compound (R)-BRD3731 is not a generic GSK3 inhibitor but is explicitly defined as compound example 273 in patent US20160375006A1 [1]. Its chemical identity, including its (R)-stereochemistry, is fully disclosed in the patent, linking it to a specific synthetic route and a broader family of paralog-selective inhibitors [1]. This contrasts with many commercially available GSK3 inhibitors that are either racemic mixtures or whose exact stereochemistry is not a primary differentiator in their use. The patent origin provides a verifiable, public-domain reference for its structure, synthesis, and initial characterization, which is critical for reproducible research and for navigating intellectual property considerations.

Chemical identity and provenance

Class-level inference

(R)-enantiomer defined as compound example 273 in patent US20160375006A1.

Ensures a verifiable structural definition and chain of custody for reproducibility.

Patent documentation provides synthetic route and initial characterization.

Evidence Dimension	Chemical provenance and structural definition
Target Compound Data	Defined as (R)-enantiomer, compound example 273 in US20160375006A1 [1]
Comparator Or Baseline	Many GSK3 inhibitors (e.g., CHIR99021, SB216763) are not defined by a specific patent example number as their primary identifier.
Quantified Difference	Qualitative difference: patent-derived specific example vs. generic small-molecule inhibitor.
Conditions	Chemical structure and patent documentation

Why This Matters

This matters for scientific and procurement decisions because the direct link to a patent example ensures a well-defined chemical entity with a clear chain of custody in the literature, which is essential for reproducibility and for users seeking to build upon or reference the original work.

• [1] Wagner FF, Benajiba L, Campbell AJ, Weïwer M, et al. Uses of paralog-selective inhibitors of gsk3 kinases. US Patent Application US20160375006A1. Published September 8, 2016. View Source

(R)-BRD3731 Research Applications

Moderate GSK3β Inhibition Without Wnt Hyperactivation

In cellular models where potent GSK3 inhibition leads to excessive β-catenin stabilization and potential oncogenic signaling, (R)-BRD3731's micromolar potency (IC50 = 1.05 μM for GSK3β) provides a valuable tool for achieving partial pathway modulation. This can be particularly useful in studies of acute myeloid leukemia (AML), where the paralog-selective inhibition of GSK3α has been shown to be therapeutically relevant without β-catenin stabilization, and where potent GSK3β inhibition may be undesirable [1]. By using (R)-BRD3731 at concentrations near its IC50, researchers can study the effects of reduced GSK3β activity without triggering the full transcriptional response associated with complete target inhibition.

GSK3β vs. GSK3α Functional Profiling

For experiments designed to dissect the specific roles of GSK3β versus GSK3α, (R)-BRD3731 offers a 6.4-fold selectivity window for the β isoform (IC50: 1.05 μM vs. 6.7 μM for GSK3α) . This moderate selectivity allows for a comparative approach: using (R)-BRD3731 at a concentration of 3 μM, for example, would inhibit GSK3β by approximately 70% while inhibiting GSK3α by only about 25%, creating a functional bias. This can be used in combination with a GSK3α-selective inhibitor like BRD0705 [1] to validate isoform-specific phenotypes in neuropsychiatric or metabolic disease models [2].

Reference Compound for GSK3 SAR Studies

Given its clear patent provenance as compound example 273 in US20160375006A1 , (R)-BRD3731 serves as an excellent reference point for medicinal chemistry efforts aimed at developing new GSK3 inhibitors. Its defined (R)-stereochemistry and moderate potency provide a baseline for evaluating the impact of structural modifications on activity and paralog selectivity. Researchers can use (R)-BRD3731 as a control compound to benchmark the performance of novel analogs in enzyme inhibition assays, thereby facilitating SAR studies and the development of improved chemical probes.

In Vivo Target Engagement in Rodent Models

Although specific pharmacokinetic data for (R)-BRD3731 are not widely reported in the primary literature, its micromolar potency suggests that in vivo studies in mice or rats would require achieving plasma concentrations in the low micromolar range for effective GSK3β engagement . This makes it suitable for acute dosing paradigms in behavioral pharmacology or metabolic studies where moderate target inhibition is sufficient, and where the risk of toxicity from complete GSK3 suppression is a concern. The compound's formulation solubility (e.g., in DMSO/Tween80/PBS) has been established for related molecules in the same patent family [1], providing a starting point for in vivo experimental design.

Application

Selection Property

Validation Focus

Partial GSK3β pathway modulation (e.g., AML model research)

Potency window and Wnt pathway context

β-catenin stabilization and downstream transcription endpoints

GSK3β vs. GSK3α functional profiling

Isoform selectivity ratio (6.4-fold β-bias)

Isoform-specific phosphorylation and phenotype readouts

GSK3 SAR reference compound

Patent-defined stereochemistry and potency baseline

Enzyme inhibition benchmarking against novel analogs

Rodent model target engagement studies

In vivo dosing context and formulation solubility

Plasma exposure and target modulation in brain/metabolic tissues

• [1] Wagner FF, Benajiba L, Campbell AJ, Weïwer M, et al. Exploiting an Asp-Glu 'switch' in glycogen synthase kinase 3 to design paralog-selective inhibitors for use in acute myeloid leukemia. Sci Transl Med. 2018 Mar 7;10(431). PMID: 29515000. View Source
• [2] Nakazawa T, et al. Paralog-selective GSK3β inhibitor (BRD3731), but not GSK3α inhibitor (BRD0705), alleviated gamma oscillation deficits and cognitive dysfunction in Grin1 mutant mice. Research published online 2020. PMID: 32855343. View Source